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Compound of Interest

Compound Name: Desferriferrithiocin

Cat. No.: B1207651

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential, step-by-step procedures for the safe
disposal of Desferriferrithiocin, a potent iron chelator. Adherence to these protocols is critical
to mitigate risks and maintain a safe research environment.

Hazard and Safety Information

Desferriferrithiocin is a compound that requires careful handling due to its potential health
effects. The following table summarizes its key hazard classifications based on the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS).
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Hazard Class

GHS Hazard Statement

Precautionary Statement
Codes

Acute toxicity, Oral (Category
4)

H302: Harmful if swallowed

P264, P270,
P301+P312+P330

Skin irritation (Category 2)

H315: Causes skin irritation

P264, P280, P302+P352,
P332+P313, P362+P364

Eye irritation (Category 2A)

H319: Causes serious eye

irritation

P264, P280,
P305+P351+P338,
P337+P313

Disposal

P501: Dispose of
contents/container to an

approved waste disposal plant.

Experimental Protocol for Proper Disposal

The following protocol outlines the necessary steps for the collection and disposal of solid
Desferriferrithiocin waste and contaminated lab supplies. This procedure is designed to be

conducted by trained laboratory personnel familiar with chemical handling.

1. Personal Protective Equipment (PPE):

e Wear a standard laboratory coat, safety goggles, and nitrile gloves.

2. Waste Segregation and Collection:

» Designate a specific, clearly labeled hazardous waste container for Desferriferrithiocin

waste.

» This container should be made of a compatible material (e.g., a high-density polyethylene -
HDPE bottle or drum) with a secure, leak-proof lid.

o Place all solid Desferriferrithiocin waste, including unused or expired product and any

contaminated materials (e.g., weighing boats, contaminated paper towels, gloves), directly

into this designated container.[1]
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Do not mix Desferriferrithiocin waste with other chemical waste streams unless
compatibility has been confirmed.[2]

. Container Labeling:

Immediately label the waste container with a hazardous waste tag.[2][3]

The label must include:

o

The words "Hazardous Waste".[2][4]

The full chemical name: "Desferriferrithiocin". Avoid abbreviations or chemical formulas.

[2]

[e]

[e]

The approximate quantity of the waste.

o

The date when the first waste was added to the container.[2]

[¢]

The name and contact information of the principal investigator or laboratory supervisor.[2]

[¢]

Checkmarks indicating the relevant hazards (e.g., "Harmful,” "Irritant”).[2]

. Waste Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area
within the laboratory.[5]

This area should be under the control of laboratory personnel and away from general
laboratory traffic.

Ensure the container is stored in secondary containment (e.g., a larger, chemically resistant
bin) to prevent the spread of material in case of a leak.

Keep the waste container closed at all times, except when adding waste.[4][5]

. Arranging for Disposal:
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Once the waste container is full or has reached the storage time limit set by your institution
(typically 90 days), arrange for its collection.[1]

Contact your institution's Environmental Health and Safety (EHS) office or the designated
hazardous waste management service to schedule a pickup.[5][6]

Follow their specific procedures for waste collection requests.
. Empty Container Disposal:

An empty container that held Desferriferrithiocin must be managed as hazardous waste
unless properly decontaminated.[3][4]

To decontaminate, triple-rinse the container with a suitable solvent (e.g., water, if
Desferriferrithiocin is water-soluble).[3][4]

The rinsate must be collected and disposed of as hazardous chemical waste.[3][4] After
triple-rinsing, deface the original label and the container may be disposed of as regular trash
or recycled, in accordance with your institution's policies.[3][4]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of
Desferriferrithiocin.

Preparation Waste Collection Storage Final Disposal

Wear Appropriate PPE Designate & Label Collect Solid Waste & | | /| Store in Designated Area | | /| . Transport to Approved
(Lab coat, Goggles, Gloves) Hazardous Waste Container || || Contaminated Materials with Secondary Containment (Gt B e A Waste Disposal Plant

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Desferriferrithiocin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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